BENGHE Foundational & Exploratory

Check Availability & Pricing

Avobenzone-d3: A Technical Guide for
Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Avobenzone-d3

Cat. No.: B15544284

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Avobenzone-d3, a deuterated analog of
the widely used UVA filter, Avobenzone. This document outlines its chemical properties, and
discusses the endocrine-disrupting signaling pathway of its parent compound, Avobenzone.

Core Data Presentation

For ease of reference, the key quantitative data for Avobenzone-d3 is summarized in the table

below.
Property Value Source(s)
CAS Number 2518100-58-6 [1][21[3]
Molecular Formula C20H19D303 [1112]
Molecular Weight 313.41 g/mol

Mechanism of Action and Applications

Avobenzone is a dibenzoylmethane derivative renowned for its ability to absorb a wide
spectrum of UVA radiation, making it a critical component in broad-spectrum sunscreens. Its
mechanism of action involves the absorption of UV photons, which excites the molecule to a
higher energy state. This energy is then dissipated as heat as the molecule returns to its
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ground state, thereby preventing the UV radiation from penetrating the skin and causing
cellular damage.

Avobenzone-d3, as a stable isotope-labeled version of Avobenzone, serves as an invaluable
internal standard for the quantification of Avobenzone in various matrices using techniques
such as gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-mass
spectrometry (LC-MS). The deuterium labeling provides a distinct mass signature, allowing for
precise and accurate measurement of the non-labeled analyte.

Endocrine Disruption Signaling Pathway

Recent studies have identified Avobenzone as a potential endocrine disruptor. Research in
zebrafish larvae has shown that exposure to Avobenzone can interfere with the thyroid
endocrine system. The proposed mechanism involves the disruption of the hypothalamus-
pituitary-thyroid (HPT) axis. Specifically, Avobenzone exposure has been linked to a significant
decrease in thyroxine (T4) levels, which in turn triggers a feedback loop leading to the
upregulation of genes such as trh, tsh3, and tshr in the hypothalamus and pituitary gland in an
attempt to restore hormonal balance. Furthermore, an increase in the ratio of triiodothyronine
(T3) to T4, supported by an increase in the deio2 gene level, suggests an alteration in thyroid
hormone metabolism. These findings indicate that Avobenzone can affect thyroid hormone
receptors and the feedback mechanisms of the HPT axis.
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Caption: Signaling pathway of Avobenzone-induced endocrine disruption.

Experimental Protocols

While a specific, detailed synthesis protocol for Avobenzone-d3 is not readily available in the
public domain, the general synthesis of Avobenzone involves a Claisen condensation reaction
between a methyl ester of 4-tert-butylbenzoic acid and 4-methoxyacetophenone in the
presence of a strong base like sodium amide. The deuterated starting material, likely a
deuterated version of 4-methoxyacetophenone, would be used to introduce the deuterium
labels.

For the quantification of Avobenzone in commercial products, a validated High-Performance
Liquid Chromatography (HPLC) method is commonly employed. A typical experimental setup is
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as follows:

HPLC Method for Avobenzone Quantification

e Column: Cis column

» Mobile Phase: Methanol:Water (e.g., 93:7, v/v)
e Flow Rate: 1.0 mL/min

o Detection Wavelength: 320 nm

o |Internal Standard: Avobenzone-d3

This method has demonstrated excellent linearity, sensitivity, selectivity, precision, and

accuracy for the simultaneous determination of Avobenzone and other UV filters in sunscreen

formulations.
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Caption: Workflow for Avobenzone quantification using Avobenzone-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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